Cas no 78471-44-0 (1-[(4-chlorophenyl)methyl]piperidin-4-amine)

• Product Name: 1-[(4-chlorophenyl)methyl]piperidin-4-amine
• CAS No: 78471-44-0
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD07365309
• CID: 581072
• PubChem ID: 7130833
• Update Time: 2025-11-01

1-[(4-chlorophenyl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine,1-[(4-chlorophenyl)methyl]-
• 1-(4-CHLOROBENZYL)PIPERIDIN-4-AMINE TRIFLUOROACETATE
• 1-[(4-chlorophenyl)methyl]piperidin-4-amine,2,2,2-trifluoroacetic acid
• 4-amino-1-(4-chlorobenzyl)piperidine
• 1-[(4-chlorophenyl)methyl]piperidin-4-amine
• 1-[(4-Chlorophenyl)methyl]-4-piperidinamine

• MDL： MFCD07365309
• Inchi： 1S/C12H17ClN2/c13-11-3-1-10(2-4-11)9-15-7-5-12(14)6-8-15/h1-4,12H,5-9,14H2
• InChI Key： BIMZLZOTBSPLRM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)CCC(N)CC1

Computed Properties

• Exact Mass: 226.123676
• Monoisotopic Mass: 226.123676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.1

Experimental Properties

• Density: 1.15
• Boiling Point: 311.6°C at 760 mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.571
• pka: 10.10±0.20(Predicted)

1-[(4-chlorophenyl)methyl]piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-[(4-chlorophenyl)methyl]piperidin-4-amine

Comprehensive Overview of 1-[(4-chlorophenyl)methyl]piperidin-4-amine (CAS No. 78471-44-0)

1-[(4-chlorophenyl)methyl]piperidin-4-amine, with the CAS number 78471-44-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS registry number, belongs to the piperidine class of compounds, which are widely studied for their diverse biological activities. The presence of both a chlorophenyl group and an amine functionality makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for piperidine derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 1-[(4-chlorophenyl)methyl]piperidin-4-amine for its potential role in modulating biological pathways. Its structural uniqueness allows for interactions with various receptors, making it a candidate for further investigation in therapeutic development. The compound's CAS no. 78471-44-0 is frequently searched in academic databases, reflecting its relevance in contemporary studies.

One of the key reasons for the growing interest in this compound is its potential application in central nervous system (CNS) research. The piperidine-4-amine core is a common motif in neuroactive compounds, and the addition of the 4-chlorophenyl group enhances its lipophilicity, which can influence blood-brain barrier penetration. This property aligns with current trends in neuropharmacology, where researchers are exploring novel compounds to address unmet medical needs.

From a synthetic perspective, 1-[(4-chlorophenyl)methyl]piperidin-4-amine is often synthesized via reductive amination or nucleophilic substitution reactions. Its chemical stability and solubility profile make it suitable for further derivatization, a feature highly valued in medicinal chemistry. The compound's CAS registry number 78471-44-0 is a critical identifier for researchers sourcing high-purity samples for their experiments.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure safe usage in laboratories. The 4-chlorophenyl moiety, in particular, requires attention due to its potential persistence in the environment. This aspect is increasingly important as the scientific community emphasizes green chemistry principles.

In summary, 1-[(4-chlorophenyl)methyl]piperidin-4-amine (CAS no. 78471-44-0) is a compound of significant interest due to its structural features and potential applications. Its relevance in drug discovery, neuropharmacology, and material science ensures that it remains a topic of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in future innovations.